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Compound of Interest

Compound Name: 1-Bromohexane

Cat. No.: B126081

An In-depth Technical Guide to the Safe Handling of 1-Bromohexane

Introduction

1-Bromohexane (CAS No. 111-25-1), also known as hexyl bromide, is a colorless to pale
yellow liquid organohalide.[1][2] With the chemical formula C6H13Br, it serves as a crucial
intermediate and reagent in the synthesis of pharmaceuticals, and other organic chemicals.[1]
[3] Its utility in processes like Grignard reactions makes it a common substance in research and
development laboratories.[4] However, its classification as a flammable liquid and an irritant
necessitates a thorough understanding of its properties and strict adherence to safety protocols
to mitigate risks.

This guide provides a comprehensive overview of the safety data and handling precautions for
1-bromohexane, targeted at researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-bromohexane is fundamental to its
safe handling and storage.
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Property

Value

Molecular Formula

C6H13Br[3][5]

Molecular Weight 165.07 g/mol [3][5]

Appearance Colorless to pale yellow liquid[1][2][6][7]
Odor Pleasant odor[3]

Boiling Point 154-158 °C[6][4]

Melting Point -85 °C[4]

Flash Point 57 °C (134.6 °F) - closed cup[6]
Density ~1.176 g/mL at 25 °C[6]

Vapor Density

5.7 (vs air)[8]

Vapor Pressure

<10 mmHg at 20 °C

Solubility in Water

Slightly soluble / Immiscible[1][2][4]

Solubility in Solvents

Soluble in many organic solvents like ethanol
and acetone[1][2][9]

Refractive Index

n20/D 1.448

Hazard Identification and Classification

1-Bromohexane is classified as a hazardous substance. The following table summarizes its

GHS classification and associated hazard statements.
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Hazard Statement (H-

Classification Description
Code)
Flammable liquids (Category o
3) H226[3][5] Flammable liquid and vapor
Skin irritation (Category 2) H315[3][5] Causes skin irritation
Eye irritation (Category 2A) H319[3][5] Causes serious eye irritation
Specific target organ toxicity -
single exposure (Category 3), H335[3][5] May cause respiratory irritation
Respiratory system
Hazardous to the aquatic Toxic to aquatic life with long
. H411[3] _
environment, long-term hazard lasting effects

Signal Word: Warning[3][5]

Toxicological Data

Toxicological data provides crucial information on the potential health effects of exposure.

Route of Exposure Species Value

550,000 mg/m3/30 min[9][10]

Inhalation (LC50) Rat

[11]
Oral (LD50) Rat 3300 mg/kg[9]
Intraperitoneal (LD50) Mouse 1,226 mg/kg[10][11]

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to ensure safety when working with 1-bromohexane.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.[9][12] Use of explosion-proof ventilation
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systems is required.[8]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[8][12]

Personal Protective Equipment (PPE)

A systematic approach to personal protection is mandatory. The diagram below illustrates the
required PPE.

( Personal Protective Equipment (PPE) Protocol h
Handling 1-Bromohexane
\ 4
Respiratory Protection X
(If ventilation is inadequate or risk of inhalation exists) b :Eyeleace PthecmP hield ki ;
- Use NIOSH/CEN approved air-purifying respirator with = GG SEHEY (agees @ (R Sl .d i S FREEIe
appropriate cartridges (€.9., type ABEK). [5, 14] - Must meet EN166 (EU) or OSHA 29 CFR 1910.133 standards. [5, 14, 15]
Body Protection Hand Protection
- Impervious, flame-retardant, and antistatic - Handle with chemical-resistant gloves (e.qg., nitrile).
protective clothing. [5] - Inspect gloves before use and use proper removal technique. [5, 14]
-

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) for 1-Bromohexane.

Precautions for Safe Handling

» Avoid contact with skin, eyes, and clothing.[5][11][12]
¢ Avoid inhalation of vapor or mist.[5][11][12]

+ Keep away from all sources of ignition, including heat, sparks, and open flames. No
smoking.[13][5]
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e Use only non-sparking tools.[12]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment during transfer.[5][12]

e Wash hands thoroughly after handling and before breaks.[5]

Conditions for Safe Storage

» Store in a cool, dry, and well-ventilated place.[5][11]

o Keep containers tightly closed and sealed.[5][11] Opened containers must be carefully
resealed and kept upright to prevent leakage.[5][11]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]
[11]

e The designated storage class is for flammable liquids.[5]

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure. Always show the Safety Data Sheet to
attending medical personnel.[1][5]
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Consult a physician.[5][11]

Immediately remove all contaminated clothing.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a physician.[3][5]

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, removing contact
Eye Contact ]

lenses if present and easy to do. Consult an

ophthalmologist.[1][5]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! -
mouth with water and consult a physician

immediately.[3][5][11]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[5][11] Water mist may be used to cool unopened containers.[7][11]

o Unsuitable Extinguishing Media: Solid streams of water may be ineffective.[11]

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back.[7] Containers may explode when heated.[7] Hazardous decomposition products
formed under fire conditions include carbon oxides and hydrogen bromide gas.[11]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]

Accidental Release Measures (Spill Protocol)

A systematic workflow must be followed in the event of a spill to ensure safety and minimize
environmental contamination.
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1-Bromohexane Spill Response Protocol

Spill Detected

1. Secure & Evacuate
- Evacuate non-essential personnel.
- Remove all ignition sources (flames, sparks).
- Ensure adequate ventilation. [12, 14]

:

2. Don Appropriate PPE
- Refer to PPE protocol (Fig. 1).
- Minimum: Gloves, safety goggles/face shield,
protective clothing. [14, 19]

:

3. Contain Spill
- Prevent further leakage if safe to do so.
- Use inert material (sand, vermiculite) to build a dike
around the spill. [12, 17]
- Do not let product enter drains. [5, 12, 14]

:

4. Absorb Material
- Cover the spill with inert, non-combustible
absorbent material (e.g., sand, cat litter). [12, 17]
- Work from the outside edges inward. [17]

:

5. Collect Waste
- Use non-sparking tools to collect absorbed material.
- Place in a designated, labeled, and sealed container
for disposal. [12, 18, 20]

:

6. Decontaminate Area
- Clean the spill area thoroughly with soap and water. [17]
- Decontaminate tools and equipment.

7. Dispose of Waste
- Dispose of waste according to local, state, and
federal regulations. [5]

Click to download full resolution via product page

Figure 2: Workflow for 1-Bromohexane Spill Response.
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Conclusion

1-Bromohexane is an indispensable chemical in synthetic chemistry, but its inherent hazards
demand rigorous safety practices. A comprehensive understanding of its properties, coupled
with the disciplined implementation of handling, storage, and emergency protocols, is
paramount for the protection of laboratory personnel and the environment. By adhering to the
guidelines outlined in this document, researchers and scientists can effectively mitigate the
risks associated with the use of 1-bromohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b126081#1-bromohexane-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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